Cas no 2248285-49-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxycyclohexane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxycyclohexane-1-carboxylate
• CAS No: 2248285-49-4
• MF: C₁₆H₁₇NO₅
• MW: 303.309884786606
• CID: 5827245
• PubChem ID: 165719754
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxycyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6514588
• 2248285-49-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxycyclohexane-1-carboxylate

• Inchi： 1S/C16H17NO5/c1-21-13-9-5-4-8-12(13)16(20)22-17-14(18)10-6-2-3-7-11(10)15(17)19/h2-3,6-7,12-13H,4-5,8-9H2,1H3
• InChI Key： LGBNRKDEFJMOMG-UHFFFAOYSA-N
• SMILES： O(C)C1CCCCC1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 303.11067264g/mol
• Monoisotopic Mass: 303.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxycyclohexane-1-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxycyclohexane-1-carboxylate (CAS No. 2248285-49-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxycyclohexane-1-carboxylate (CAS No. 2248285-49-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of isoindole derivatives, which are widely studied for their potential applications in drug development and material science. The presence of both methoxycyclohexane and dihydro-1H-isoindol moieties in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity organic intermediates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxycyclohexane-1-carboxylate has surged, driven by advancements in targeted drug delivery systems and green chemistry. Researchers are particularly interested in its potential role as a building block for bioactive compounds, especially in the development of anti-inflammatory and neuroprotective agents. Its CAS No. 2248285-49-4 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxycyclohexane-1-carboxylate involves multi-step organic reactions, often starting from commercially available precursors like phthalic anhydride and methoxycyclohexanecarboxylic acid. Optimizing its yield and purity is a key focus for chemists, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with industry standards.

From an industrial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxycyclohexane-1-carboxylate is valued for its stability under various conditions, making it suitable for large-scale production. Its compatibility with polymer matrices has also sparked interest in the field of advanced materials, where it could be used to modify surface properties or enhance mechanical strength. Companies specializing in custom synthesis often list this compound in their catalogs, catering to the needs of research institutions and pharmaceutical firms.

Environmental and safety considerations are paramount when handling 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxycyclohexane-1-carboxylate. While it is not classified as hazardous under current regulations, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain its integrity. Researchers are also exploring biodegradable alternatives to traditional organic intermediates, aligning with global sustainability goals.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxycyclohexane-1-carboxylate (CAS No. 2248285-49-4) represents a promising candidate for diverse applications, from pharmaceuticals to material science. Its unique chemical profile and adaptability make it a subject of ongoing research, with potential breakthroughs on the horizon. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in innovation across multiple disciplines.